N1-(furan-2-ylmethyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N'-(furan-2-ylmethyl)-N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• InChI: InChI=1S/C19H23N3O6S/c1-14-5-7-16(8-6-14)29(25,26)22-9-3-11-28-17(22)13-21-19(24)18(23)20-12-15-4-2-10-27-15/h2,4-8,10,17H,3,9,11-13H2,1H3,(H,20,23)(H,21,24)
• InChI Key: RZRSTSDUVRZIPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCC3=CC=CO3
• Molecular Formula: C19H23N3O6S
• Molecular Weight: 421.5 g/mol

Description

N1-(furan-2-ylmethyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Catalytic Activity Enhancement

N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO), a closely related compound to N1-(furan-2-ylmethyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide, has shown significant efficacy in enhancing the catalytic activity in Cu-catalyzed coupling reactions. Specifically, BFMO has been found very effective in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines, facilitating the coupling of a wide range of (hetero)aryl bromides with various (hetero)aryl amines and cyclic secondary amines at low catalyst loadings and temperatures. This process has been instrumental in the direct monoarylation of piperazine with (hetero)aryl bromides, yielding pharmaceutically important building blocks (Bhunia, Kumar, & Ma, 2017).

Synthesis of Novel Derivatives

Research has been conducted on the synthesis of novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine. The compounds synthesized from 2-acetylfuran through various reactions demonstrated significant antidepressant and antianxiety activities, providing a foundation for potential therapeutic applications. The chemical structures of these compounds were confirmed through various spectroscopic methods, highlighting the versatility of furan-2-ylmethyl derivatives in medicinal chemistry (Kumar et al., 2017).

Corrosion Inhibition

Nitrogenated derivatives of furfural, including compounds related to this compound, have shown promise as corrosion inhibitors for mild steel in acidic solutions. These compounds exhibit significant inhibition efficiency, indicating their potential as protective agents against corrosion in industrial applications. The adsorption of these inhibitors on the steel surface suggests a physical adsorption mechanism, supported by Langmuir adsorption isotherm analysis (Guimarães et al., 2020).

Therapeutic and Biological Applications

The synthesis and pharmacological evaluation of various derivatives of furan-2-ylmethyl compounds have revealed their potential in therapeutic and biological applications. Studies have focused on the synthesis of novel derivatives, highlighting their potential antidepressant and antianxiety activities, further underscoring the therapeutic potential of these compounds in treating various psychological disorders (Kumar et al., 2017).